2-Oxabicyclo[2.2.2]octane, 3-butyl-1,5-dimethyl-

• CAS No.: 72230-90-1
• Molecular Formula: C13H24O
• Molecular Weight: 196.33 g/mol
• IUPAC Name: (1R,3R,4S,5S)-3-butyl-1,5-dimethyl-2-oxabicyclo[2.2.2]octane
• InChI: InChI=1S/C13H24O/c1-4-5-6-12-11-7-8-13(3,14-12)9-10(11)2/h10-12H,4-9H2,1-3H3/t10-,11-,12+,13+/m0/s1
• InChI Key: SENDFKGNJBUEOA-WUHRBBMRSA-N
• Isomeric SMILES: CCCC[C@@H]1[C@H]2CC[C@@](O1)(C[C@@H]2C)C
• Canonical SMILES: CCCCC1C2CCC(O1)(CC2C)C

Description

2-Oxabicyclo[2.2.2]octane, 3-butyl-1,5-dimethyl- is a bicyclic ether compound with a unique structure that has garnered interest in various fields of chemistry and industry. This compound is characterized by its rigid bicyclic framework, which imparts distinct physicochemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Oxabicyclo[2.2.2]octane, 3-butyl-1,5-dimethyl- typically involves the iodocyclization of cyclohexane-containing alkenyl alcohols with molecular iodine in acetonitrile . This method is efficient and provides a high yield of the desired product. The reaction conditions are mild, making it a favorable route for the synthesis of this compound.

Industrial Production Methods

While specific industrial production methods for 2-Oxabicyclo[2.2.2]octane, 3-butyl-1,5-dimethyl- are not extensively documented, the general approach involves scaling up the laboratory synthesis methods. This includes optimizing reaction conditions to ensure consistency and purity of the product on a larger scale.

Chemical Reactions Analysis

Types of Reactions

2-Oxabicyclo[2.2.2]octane, 3-butyl-1,5-dimethyl- undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reagents like lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions are possible, where the ether oxygen can be targeted by nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an aqueous medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydride in dimethylformamide (DMF).

Major Products Formed

Oxidation: Formation of corresponding ketones or carboxylic acids.

Reduction: Formation of alcohols.

Substitution: Formation of substituted ethers.

Scientific Research Applications

2-Oxabicyclo[2.2.2]octane, 3-butyl-1,5-dimethyl- has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a bioisostere for phenyl rings in drug design.

Biology: Incorporated into biologically active molecules to enhance their properties.

Medicine: Used in the development of new pharmaceuticals with improved solubility and metabolic stability.

Industry: Employed in the synthesis of polymers and materials with unique properties.

Mechanism of Action

The mechanism of action of 2-Oxabicyclo[2.2.2]octane, 3-butyl-1,5-dimethyl- involves its interaction with molecular targets through its rigid bicyclic structure. This structure allows for specific binding interactions with enzymes and receptors, leading to enhanced biological activity. The compound’s unique framework also contributes to its stability and solubility, making it a valuable component in drug design .

Comparison with Similar Compounds

Similar Compounds

Bicyclo[1.1.1]pentane: Known for its short C-C distance and high stability.

Cubane: Noted for its unique cubic structure but less stable under certain conditions.

Bicyclo[2.2.2]octane: Similar in structure but with different physicochemical properties.

Uniqueness

2-Oxabicyclo[2.2.2]octane, 3-butyl-1,5-dimethyl- stands out due to its ether oxygen, which imparts distinct reactivity and solubility characteristics. This makes it a versatile compound in various applications, particularly in drug design and materials science .